Cas no 2251053-21-9 (Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2))

• Product Name: Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2)
• CAS No: 2251053-21-9
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 5155110
• Update Time: 2025-10-31

Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2)

• Inchi： 1S/C11H16N2O2S.ClH/c12-9-10-2-1-3-11(8-10)13-4-6-16(14,15)7-5-13;/h1-3,8H,4-7,9,12H2;1H
• InChI Key： YGWGSBJMAIVVLI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N2CCS(=O)(=O)CC2)=C1)N.Cl

Additional information on Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2)

Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) (CAS No. 2251053-21-9)

Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) (CAS No. 2251053-21-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The hydrochloride salt form of this compound is particularly important for its enhanced solubility and stability in aqueous solutions, making it suitable for various pharmaceutical formulations. The thiomorpholine moiety in the structure is a key functional group that contributes to the compound's biological activity by modulating specific cellular pathways and interactions with target proteins.

Recent studies have highlighted the potential of Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that the compound effectively crosses the blood-brain barrier and targets key enzymes involved in neuronal damage.

In addition to its neuroprotective properties, Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The 3-(1,1-dioxido-4-thiomorpholinyl) substituent on the benzene ring is crucial for the compound's pharmacological activity. This substituent enhances the compound's lipophilicity and improves its ability to interact with cellular membranes and receptors. The hydrochloride salt form further enhances its bioavailability and stability under physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that this compound has a favorable safety profile and may be a valuable addition to the arsenal of drugs used to treat neurodegenerative diseases and cancer.

The synthesis of Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key intermediates include thiomorpholine dioxide and substituted benzene derivatives. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process.

In conclusion, Benzenemethanamine, 3-(1,1-dioxido-4-thiomorpholinyl)-, hydrochloride (1:2) (CAS No. 2251053-21-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various diseases.